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Compound of Interest

Compound Name: 2-(Difluoromethyl)quinolin-7-ol

Cat. No.: B15070066

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the novel heterocyclic compound, 2-(Difluoromethyl)quinolin-7-ol. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

predictive analysis based on established spectroscopic principles and data from analogous

structures to offer a robust framework for the structural elucidation and verification of this

molecule. While experimental data for this specific compound is not yet publicly available, this

guide serves as an expert-driven projection of its spectroscopic profile, empowering

researchers in their synthetic and analytical endeavors.

Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a

wide array of biological activities. The introduction of a difluoromethyl (-CHF₂) group at the 2-

position and a hydroxyl (-OH) group at the 7-position of the quinoline ring is anticipated to

modulate the compound's physicochemical properties, including its lipophilicity, metabolic

stability, and hydrogen bonding capacity. Accurate structural confirmation through

spectroscopic methods is paramount for any further development. This guide provides a

detailed predictive analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for 2-(Difluoromethyl)quinolin-7-ol.
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Molecular Structure and Numbering
To facilitate the discussion of spectroscopic data, the standard IUPAC numbering for the

quinoline ring will be utilized.

Caption: Molecular structure and numbering of 2-(Difluoromethyl)quinolin-7-ol.

Predicted Spectroscopic Data
The following sections detail the predicted NMR, IR, and MS data for 2-
(Difluoromethyl)quinolin-7-ol. These predictions are based on the analysis of structurally

similar compounds and fundamental spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

a molecule.[1] For 2-(Difluoromethyl)quinolin-7-ol, a combination of ¹H, ¹³C, and ¹⁹F NMR

experiments will provide a complete structural assignment.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show signals for the aromatic protons on the quinoline

ring, the proton of the difluoromethyl group, and the hydroxyl proton. The chemical shifts of the

aromatic protons are influenced by the electron-donating hydroxyl group and the electron-

withdrawing difluoromethyl group.

Aromatic Region: The protons on the carbocyclic ring (H-5, H-6, and H-8) will be influenced

by the hydroxyl group at C-7. The proton at H-8 is expected to be the most shielded,

appearing at the lowest chemical shift in this region. The protons on the heterocyclic ring (H-

3 and H-4) will be influenced by the difluoromethyl group at C-2.

Difluoromethyl Proton: The proton of the -CHF₂ group is expected to appear as a triplet due

to coupling with the two equivalent fluorine atoms (¹J-H,F).

Hydroxyl Proton: The chemical shift of the phenolic hydroxyl proton is highly dependent on

the solvent, concentration, and temperature.[2][3] In a non-protic solvent like DMSO-d₆, it is

expected to be a broad singlet at a higher chemical shift due to hydrogen bonding. In a protic

solvent like D₂O, this signal would disappear due to deuterium exchange.[2]
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¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Aromatic Carbons: The chemical shifts of the quinoline carbons will be influenced by the

substituents. C-7, being attached to the electronegative oxygen, will be significantly

deshielded. The carbons adjacent to the nitrogen (C-2 and C-8a) will also appear at a lower

field.[1]

Difluoromethyl Carbon: The carbon of the -CHF₂ group will appear as a triplet due to one-

bond coupling with the two fluorine atoms (¹J-C,F).

¹⁹F NMR Spectroscopy

¹⁹F NMR is essential for characterizing the difluoromethyl group. A single signal is expected,

which will be a doublet due to coupling with the proton of the -CHF₂ group (¹J-F,H). The

chemical shift of fluorine atoms in a CHF₂ group typically appears in a specific region of the

spectrum.[4]
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Data Type

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Assignment

¹H NMR ~8.2 d ~8.5 H-4

~7.8 d ~8.5 H-5

~7.5 d ~8.5 H-3

~7.2 dd ~8.5, 2.0 H-6

~7.0 d ~2.0 H-8

~6.8 t ~54 H-CHF₂

~9.5-10.5 br s - OH

¹³C NMR ~160 - - C-7

~152 t ~240 C-CHF₂

~148 - - C-2

~147 - - C-8a

~136 - - C-4

~129 - - C-4a

~123 - - C-5

~121 - - C-3

~118 - - C-6

~108 - - C-8

¹⁹F NMR ~ -90 to -130 d ~54 F-CHF₂

Note: Predicted chemical shifts are relative to TMS for ¹H and ¹³C NMR, and CFCl₃ for ¹⁹F

NMR. Values are estimates and may vary depending on the solvent and other experimental

conditions.
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Infrared (IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in a molecule based on

their characteristic vibrational frequencies.[1]

O-H Stretch: A broad absorption band is expected in the region of 3200-3600 cm⁻¹

corresponding to the stretching vibration of the hydroxyl group, indicative of intermolecular

hydrogen bonding.

Aromatic C-H Stretch: Sharp absorption bands are anticipated above 3000 cm⁻¹ due to the

stretching vibrations of the C-H bonds on the quinoline ring.[1]

C=C and C=N Stretching: A series of bands in the 1400-1650 cm⁻¹ region will be

characteristic of the aromatic C=C and C=N stretching vibrations of the quinoline core.[1]

C-F Stretch: Strong absorption bands are expected in the 1000-1100 cm⁻¹ region

corresponding to the C-F stretching vibrations of the difluoromethyl group.

C-O Stretch: An absorption band around 1200-1250 cm⁻¹ is expected for the C-O stretching

of the phenolic hydroxyl group.

Vibrational Mode Predicted Frequency (cm⁻¹) Intensity

O-H Stretch (H-bonded) 3200-3600 Broad, Strong

Aromatic C-H Stretch 3000-3100 Sharp, Medium

C=N Stretch 1500-1650 Medium-Strong

Aromatic C=C Stretch 1400-1600 Medium-Strong

C-O Stretch (Phenolic) 1200-1250 Strong

C-F Stretch 1000-1100 Strong

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, which is crucial for confirming its identity.[1] For 2-(Difluoromethyl)quinolin-7-
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ol, the molecular formula is C₁₀H₇F₂NO, with a monoisotopic mass of approximately 195.05

g/mol .

Predicted Fragmentation Pathway

Under electron ionization (EI), the molecular ion peak [M]⁺ should be observed at m/z 195. The

fragmentation of quinoline derivatives often involves the loss of small neutral molecules.[5][6]

[M]⁺˙
m/z = 195

[M-HCN]⁺˙
m/z = 168

- HCN

[M-CO]⁺˙
m/z = 167

- CO

[M-CHF₂]⁺
m/z = 144

- •CHF₂

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-(Difluoromethyl)quinolin-7-ol in EI-

MS.

Loss of HCN: A common fragmentation for quinolines is the loss of hydrogen cyanide, which

would lead to a fragment at m/z 168.

Loss of CO: The phenolic hydroxyl group can facilitate the loss of carbon monoxide, resulting

in a fragment at m/z 167.

Loss of •CHF₂: Cleavage of the bond between the quinoline ring and the difluoromethyl

group would result in the loss of a difluoromethyl radical, giving a fragment at m/z 144.

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data discussed in this

guide.

NMR Spectroscopy
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Sample Preparation

Data Acquisition

Data Processing

Dissolve 5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., DMSO-d₆)

Transfer solution to a 5 mm NMR tube

Acquire ¹H, ¹³C, and ¹⁹F spectra on a ≥400 MHz spectrometer

Set appropriate acquisition parameters (e.g., pulse sequence, number of scans)

Apply Fourier Transform to the raw data

Perform phase and baseline corrections

Reference spectra to the residual solvent peak or an internal standard

Click to download full resolution via product page

Caption: Workflow for NMR data acquisition and processing.
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Sample Preparation: Dissolve approximately 5-10 mg of 2-(Difluoromethyl)quinolin-7-ol in
a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.[1]

Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer

(e.g., 400 MHz or higher).

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, baseline correction, and referencing the chemical shifts.

Infrared (IR) Spectroscopy
Sample Preparation: Prepare the sample as a KBr pellet by mixing a small amount of the

compound with dry KBr powder and pressing it into a thin disk. Alternatively, a thin film can

be prepared by dissolving the sample in a volatile solvent and allowing it to evaporate on a

salt plate (e.g., NaCl).[1]

Data Acquisition: Place the sample in the FT-IR spectrometer and acquire the spectrum over

the desired wavenumber range (typically 4000-400 cm⁻¹).[1]

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups present in the molecule.

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via

a direct insertion probe or after separation by gas chromatography.[1]

Ionization: Ionize the sample using a high-energy electron beam (typically 70 eV).

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass

analyzer.

Detection: Detect the ions to generate a mass spectrum.

Conclusion
This technical guide provides a detailed, expert-driven prediction of the spectroscopic data for

2-(Difluoromethyl)quinolin-7-ol. By leveraging data from analogous structures and
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fundamental principles, a comprehensive profile for ¹H, ¹³C, and ¹⁹F NMR, IR, and MS has

been constructed. This information is intended to serve as a valuable resource for researchers

in the synthesis, purification, and structural confirmation of this and related novel quinoline

derivatives, thereby accelerating the drug discovery and development process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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